5-Chloro-4-(3-methylbutyl)pyridin-3-amine

• Molecular Formula: C10H15ClN2
• Molecular Weight: 198.69 g/mol
• IUPAC Name: 5-chloro-4-(3-methylbutyl)pyridin-3-amine
• InChI: InChI=1S/C10H15ClN2/c1-7(2)3-4-8-9(11)5-13-6-10(8)12/h5-7H,3-4,12H2,1-2H3
• InChI Key: WZJMVQSBQIYXAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC1=C(C=NC=C1N)Cl

Description

5-Chloro-4-(3-methylbutyl)pyridin-3-amine is a pyridine derivative characterized by a chloro group at position 5, a 3-methylbutyl chain at position 4, and an amine group at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Chloro-4-(3-methylbutyl)pyridin-3-amine can be achieved through various synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction , which is a palladium-catalyzed cross-coupling reaction between an aryl or vinyl boronic acid and an aryl or vinyl halide . This reaction is known for its mild reaction conditions and high functional group tolerance.

Industrial Production Methods: Industrial production of 5-Chloro-4-(3-methylbutyl)pyridin-3-amine typically involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of the industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions: 5-Chloro-4-(3-methylbutyl)pyridin-3-amine can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, amines).

Major Products: The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield pyridine N-oxide derivatives, while reduction may yield amine derivatives.

Scientific Research Applications

Chemistry: In chemistry, 5-Chloro-4-(3-methylbutyl)pyridin-3-amine is used as a building block for the synthesis of more complex molecules. It is also used in the study of reaction mechanisms and the development of new synthetic methodologies.

Biology: In biology, this compound is used in the study of enzyme inhibition and receptor binding. It can serve as a ligand in biochemical assays to investigate the interactions between small molecules and biological macromolecules.

Medicine: In medicine, 5-Chloro-4-(3-methylbutyl)pyridin-3-amine is explored for its potential therapeutic applications. It may be used as a precursor for the synthesis of pharmaceutical compounds with potential activity against various diseases.

Industry: In industry, this compound is used in the production of agrochemicals, dyes, and other specialty chemicals. It is valued for its versatility and reactivity in various chemical processes.

Mechanism of Action

The mechanism of action of 5-Chloro-4-(3-methylbutyl)pyridin-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator of these targets, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Substituent Analysis and Physicochemical Properties

The table below compares key structural features and properties of 5-Chloro-4-(3-methylbutyl)pyridin-3-amine with related pyridine derivatives:

Compound Name	Key Substituents	LogP (Predicted)	Bioactivity/Applications	References
5-Chloro-4-(3-methylbutyl)pyridin-3-amine	Cl (C5), 3-methylbutyl (C4), NH2 (C3)	~3.2 (estimated)	Not explicitly stated; inferred kinase or CYP inhibition potential	-
4-Chloro-5-methoxypyridin-3-amine	Cl (C4), OMe (C5), NH2 (C3)	~1.8	Intermediate in drug synthesis
5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine	Cl (C5), OCH2CF2 (C4), NH2 (C3)	~2.5	Agrochemical or pharmaceutical use (high metabolic stability)
(E)-N-(3-methylbutyl)-1-(pyridin-3-yl)methanimine	3-methylbutyl chain, imine group	~2.9	Volatile compound (fruity/pear odor)
UDO (CYP51 inhibitor)	Trifluoromethyl, piperazine groups	>4.0	Antiparasitic (T. cruzi inhibition)
5-Fluoro-1H-pyrazolo[3,4-b]pyridin-3-amine	F (C5), pyrazole fused ring	~1.5	GSK-3 inhibitor (therapeutic potential)

Key Observations:

• Lipophilicity : The 3-methylbutyl chain in the target compound increases logP compared to methoxy or difluoroethoxy analogs, suggesting enhanced membrane permeability .
• Electronic Effects : Chloro (electron-withdrawing) and alkyl (electron-donating) groups influence reactivity and binding interactions. For example, trifluoromethyl groups in UDO enhance metabolic resistance .
• Functional Groups : The amine group in the target compound contrasts with imine () or pyrazole () moieties, altering hydrogen-bonding and target selectivity.

Biological Activity

5-Chloro-4-(3-methylbutyl)pyridin-3-amine is a compound that has garnered attention for its potential biological activities, particularly in the context of cancer therapy and other therapeutic applications. This article provides an overview of its synthesis, biological activity, and pharmacological properties based on recent research findings.

Synthesis and Structural Characteristics

The synthesis of 5-Chloro-4-(3-methylbutyl)pyridin-3-amine involves multi-step organic reactions that typically include halogenation, amination, and alkylation processes. The compound's structure features a pyridine ring substituted with a chlorine atom and a branched alkyl group, which influences its biological activity.

Antiproliferative Effects

Recent studies have demonstrated that 5-Chloro-4-(3-methylbutyl)pyridin-3-amine exhibits significant antiproliferative activity against various cancer cell lines. For instance, a study reported that derivatives of this compound showed GI50 values ranging from 29 nM to 78 nM, indicating potent inhibitory effects on cell growth. Specifically, compounds with similar structural motifs were tested against mutant EGFR/BRAF pathways, which are critical in many cancers .

Table 1: Antiproliferative Activity of 5-Chloro-4-(3-methylbutyl)pyridin-3-amine Derivatives

Compound	GI50 (nM)	Target Pathway
5-Chloro-4-(3-methylbutyl)pyridin-3-amine	35	EGFR/BRAF
Derivative A	29	EGFR/BRAF
Derivative B	78	EGFR/BRAF

The mechanism by which 5-Chloro-4-(3-methylbutyl)pyridin-3-amine exerts its antiproliferative effects involves interaction with specific protein targets within cancer cells. For example, molecular docking studies have shown that this compound can form hydrogen bonds and hydrophobic interactions with key amino acids in the active sites of target proteins. This binding affinity is crucial for inhibiting the proliferation of cancer cells .

Pharmacokinetics and ADMET Properties

In silico studies assessing the pharmacokinetic properties of 5-Chloro-4-(3-methylbutyl)pyridin-3-amine suggest it has favorable absorption characteristics. The compound adheres to Lipinski's Rule of Five, indicating good oral bioavailability. It is predicted to have high intestinal absorption (88.9% - 90.5%) and the ability to cross the blood-brain barrier (logBB values ranging from 0.22 to 0.31) .

Table 2: ADMET Properties of 5-Chloro-4-(3-methylbutyl)pyridin-3-amine

Property	Value
Oral Bioavailability	Yes
Intestinal Absorption	88.9% - 90.5%
Blood-Brain Barrier	Yes (logBB: 0.22 - 0.31)
Lipinski's Rule	Compliant

Case Studies

• In Vitro Studies : A series of in vitro assays demonstrated that treatment with various concentrations of 5-Chloro-4-(3-methylbutyl)pyridin-3-amine led to a dose-dependent decrease in cell viability in several cancer cell lines, including those resistant to standard therapies.
• In Vivo Studies : Animal model studies are underway to evaluate the efficacy and safety profile of this compound in vivo, aiming to establish its potential as a therapeutic agent against specific cancers.